Cas no 187269-96-1 (4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester)
187269-96-1 structure
Product Name:4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester
CAS No:187269-96-1
MF:C8H9NO2S
MW:183.227560758591
CID:114996
PubChem ID:10856155
Update Time:2025-04-18
4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester
- prop-2-enyl 2-methyl-1,3-thiazole-4-carboxylate
- 4-Thiazolecarboxylicacid,2-methyl-,2-propenylester(9CI)
- 4-thiazolecarboxylic acid,2-methyl-,2-propenyl ester
- 187269-96-1
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- Inchi: 1S/C8H9NO2S/c1-3-4-11-8(10)7-5-12-6(2)9-7/h3,5H,1,4H2,2H3
- InChI Key: HWVLDRVQZYZSLN-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OCC=C)N=C1C
Computed Properties
- Exact Mass: 183.03539970g/mol
- Monoisotopic Mass: 183.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 67.4Ų
4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
187269-96-1 (4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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